Cas no 5449-99-0 (2-Thiopheneaceticacid, a,a-diphenyl-)

2-Thiopheneaceticacid, a,a-diphenyl- structure
5449-99-0 structure
Product Name:2-Thiopheneaceticacid, a,a-diphenyl-
CAS No:5449-99-0
MF:C18H14O2S
MW:294.367563724518
CID:385645
PubChem ID:226238
Update Time:2025-04-19

2-Thiopheneaceticacid, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneaceticacid, a,a-diphenyl-
    • 2,2-diphenyl-2-thiophen-2-ylacetic acid
    • AC1L5EMA
    • AC1Q5RTN
    • AR-1I6062
    • CTK5A1322
    • diphenyl(thiophen-2-yl)acetic acid
    • diphenyl-[2]thienyl-acetic acid
    • Diphenyl-[2]thienyl-essigsaeure
    • diphenyl-2-thiophenyl acetic acid
    • NSC16466
    • diphenylthiolacetic acid
    • DTXSID40280349
    • 5449-99-0
    • NSC-16466
    • Inchi: 1S/C18H14O2S/c19-17(20)18(16-12-7-13-21-16,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H,(H,19,20)
    • InChI Key: BURKTUOMUKXJQK-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(C(=O)O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.07152
  • Monoisotopic Mass: 294.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 4.16710
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